Cas no 38370-78-4 (3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1))

• Product Name: 3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1)
• CAS No: 38370-78-4
• MF: C₁₅H₃₀ClNO₂
• MW: 291.857203960419
• CID: 1489315
• PubChem ID: 217269
• Update Time: 2025-04-21

3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1)
• 3-piperidin-1-ylpropyl 2,2-dimethylpentanoate,hydrochloride
• Valeric acid, 2,2-dimethyl-, 3-piperidinopropyl ester, hydrochloride
• DTXSID80191723
• Pentanoic acid, 2,2-dimethyl-, 3-(1-piperidinyl)propyl ester, hydrochloride
• 38370-78-4
• Pentanoic acid, 2,2-dimethyl-, 3-piperidinopropyl ester
• 2,2-Dimethylvaleric acid 3-piperidinopropyl ester
• 3-Piperidinopropyl 2,2-dimethylvalerate hydrochloride

• Inchi： 1S/C15H29NO2.ClH/c1-4-9-15(2,3)14(17)18-13-8-12-16-10-6-5-7-11-16;/h4-13H2,1-3H3;1H
• InChI Key： YPKGCMGRPBFIEL-UHFFFAOYSA-N
• SMILES： Cl.O(C(C(C)(C)CCC)=O)CCCN1CCCCC1

Computed Properties

• Exact Mass: 291.1967
• Monoisotopic Mass: 291.1965069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54